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Compound of Interest

Compound Name: Palladium oxalate

Cat. No.: B11902113 Get Quote

An In-Depth Technical Guide to the Chemical Properties of Palladium(II) Oxalate

Abstract
Palladium(II) oxalate (PdC₂O₄) is a significant coordination compound characterized by the

chelation of a central palladium ion by a bidentate oxalate ligand. This arrangement forms a

stable five-membered ring, a phenomenon known as the "chelate effect," which imparts

considerable stability to the complex.[1] Its utility is most prominent as a precursor for the

synthesis of metallic palladium, palladium-based catalysts, and advanced materials like mixed-

metal oxides.[1] This guide provides a comprehensive overview of the chemical properties of

palladium(II) oxalate, including its synthesis, molecular structure, thermodynamic stability,

thermal decomposition characteristics, and applications, with a focus on providing researchers,

scientists, and drug development professionals with detailed technical information.

Physicochemical Properties
Palladium(II) oxalate is a solid compound at room temperature. Its fundamental properties are

summarized in the table below. The compound is notable for its thermal lability, decomposing at

a relatively low temperature, which is a key attribute for its use as a precursor.
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Property Value Reference(s)

CAS Number 57592-57-1 [2][3][4]

Molecular Formula C₂O₄Pd [2][3][4]

Molecular Weight 194.44 g/mol [2][3][4]

Appearance Solid [5]

Melting Point 144 °C (decomposes) [2][4]

Solubility

Generally exhibits poor

solubility in most solvents.[6]

However, derivatives like

tetraamminepalladium(II)

oxalate show good water

solubility.[7]

Synthesis and Molecular Structure
Synthesis Methodologies
The synthesis of palladium(II) oxalate can be achieved through several straightforward routes,

typically involving the reaction of a soluble palladium(II) salt with an oxalate source.

Direct Synthesis from Soluble Palladium(II) Salts: The most common laboratory-scale method

involves the reaction of tetraaquapalladium(II) ions, [Pd(H₂O)₄]²⁺, with oxalic acid (H₂C₂O₄).[1]

The oxalate anion displaces the coordinated water molecules to form the stable palladium(II)

oxalate complex.[1]

Synthesis from Palladium(II) Chloride: Another viable pathway uses palladium(II) chloride

(PdCl₂) as the starting material. Reacting PdCl₂ with a soluble oxalate salt, such as ammonium

oxalate, yields palladium(II) oxalate.[1][7] This method is also the first step in producing more

complex ammine derivatives.[7]
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Reactants

Process
Soluble Pd(II) Salt

(e.g., [Pd(H₂O)₄]²⁺ or PdCl₂)

Aqueous Reaction

+

Oxalate Source
(e.g., H₂C₂O₄ or (NH₄)₂C₂O₄)

Precipitation Filtration, Washing & Drying
Palladium(II) Oxalate

(PdC₂O₄)

Click to download full resolution via product page

General synthesis workflow for Palladium(II) Oxalate.

Synthesis of Key Derivatives: Tetraamminepalladium(II)
Oxalate
Tetraamminepalladium(II) oxalate, --INVALID-LINK--, is a particularly important derivative due

to its good water solubility and its ability to decompose cleanly to metallic palladium, making it

an ideal precursor for supported catalysts and for use in electroplating.[7] A novel, high-yield

synthesis involves a two-step process starting from palladium(II) chloride.[7]

Step 1: Palladium(II) chloride reacts with ammonium oxalate to form the intermediate, cis-

diammine palladium oxalate.

Step 2: The intermediate is then treated with concentrated ammonia water to yield the final

tetraamminepalladium(II) oxalate product with high purity (>99.0%) and yield (>95%).[7]
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PdCl₂

Step 1: React

(NH₄)₂C₂O₄

Conc. NH₃(aq)

Step 2: React

cis-Pd(NH₃)₂(C₂O₄)

[Pd(NH₃)₄]C₂O₄

Decomposition Products

Palladium(II) Oxalate
(PdC₂O₄)

Heat (≥144°C)

Palladium Metal
(Pd⁰)

Carbon Dioxide
(2CO₂)

+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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